5-Chloro-3-methyl-2-nitrobenzofuran

• CAS No.: 33094-74-5
• Molecular Formula: C9H6ClNO3
• Molecular Weight: 211.6 g/mol
• IUPAC Name: 5-chloro-3-methyl-2-nitro-1-benzofuran
• InChI: InChI=1S/C9H6ClNO3/c1-5-7-4-6(10)2-3-8(7)14-9(5)11(12)13/h2-4H,1H3
• InChI Key: MIOVLWAREAVVGN-UHFFFAOYSA-N
• SMILES: CC1=C(OC2=C1C=C(C=C2)Cl)[N+](=O)[O-]

Description

5-Chloro-3-methyl-2-nitrobenzofuran (CAS: 61532-76-1) is a benzofuran derivative with the molecular formula C₉H₆ClNO₃ and a molecular weight of 211.61 g/mol. Its structure features a chlorine atom at position 5, a methyl group at position 3, and a nitro group at position 2 on the benzofuran ring system. Key properties include:

• Toxicity: Demonstrated mutagenicity in Ames tests (1 nmol/plate in Salmonella typhimurium assays) .
• Safety Profile: Emits toxic fumes of Cl⁻ and NOₓ upon thermal decomposition .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Variations

The following table highlights key differences between 5-chloro-3-methyl-2-nitrobenzofuran and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Toxicity/Applications
5-Chloro-3-methyl-2-nitrobenzofuran	C₉H₆ClNO₃	211.61	Cl (C5), CH₃ (C3), NO₂ (C2)	Mutagenic; emits Cl⁻/NOₓ
5-Chloro-2-methyl-3-phenylsulfonyl-1-benzofuran	C₁₅H₁₁ClO₃S	306.76	Cl (C5), CH₃ (C2), SO₂Ph (C3)	Stabilized by π–π stacking; no toxicity data
5-Chloro-2,7-dimethyl-3-(3-methylphenylsulfonyl)-1-benzofuran	C₁₈H₁₇ClO₃S	348.84	Cl (C5), CH₃ (C2, C7), SO₂(3-MePh) (C3)	Synthesized via oxidation (71% yield); m.p. 426–427 K
Methyl 5-chloro-2-hydroxy-3-nitrobenzoate	C₈H₆ClNO₅	231.59	Cl (C5), NO₂ (C3), COOCH₃ (C2)	Structural similarity (0.89); ester functional group

Key Observations:

Phenylsulfonyl analogs (e.g., C₁₅H₁₁ClO₃S) exhibit higher molecular weights and distinct crystal packing due to π–π interactions . Methyl esters (e.g., C₈H₆ClNO₅) lack the benzofuran ring but retain nitro and chlorine substituents, influencing solubility and metabolic stability .

Synthetic Routes: Sulfonyl derivatives (e.g., C₁₅H₁₁ClO₃S) are synthesized via oxidation of sulfanyl precursors using 3-chloroperoxybenzoic acid .

Crystallographic and Stability Comparisons

• Crystal Packing: Analogs like 5-chloro-2-methyl-3-phenylsulfonyl-1-benzofuran form stabilized crystal structures via π–π stacking (centroid distances: 3.689–3.826 Å) and C–H⋯O interactions .
• Thermal Stability: The target compound decomposes into toxic Cl⁻ and NOₓ, whereas sulfonyl derivatives may exhibit higher thermal stability due to strong S=O bonds .